Cas no 61348-81-0 (Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-)

Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- structure
61348-81-0 structure
Product Name:Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
CAS No:61348-81-0
MF:C13H5N5O10
MW:391.206302404404
CID:482990
PubChem ID:71396698
Update Time:2025-04-19

Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
    • (4-nitro-2-nitrosophenyl)-(2,4,6-trinitrophenyl)methanone
    • 61348-81-0
    • DTXSID40818242
    • (4-Nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)methanone
    • Inchi: 1S/C13H5N5O10/c19-13(8-2-1-6(15(21)22)3-9(8)14-20)12-10(17(25)26)4-7(16(23)24)5-11(12)18(27)28/h1-5H
    • InChI Key: MTWFKLNZPWKYKX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1N=O)[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 391.00365
  • Monoisotopic Mass: 391.00364137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 230Ų

Experimental Properties

  • PSA: 219.06

Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Related Literature

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